Cas no 2228799-58-2 (1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228799-58-2
• MF: C₁₁H₈BrFO₃
• MW: 287.081826210022
• CID: 5854328
• PubChem ID: 165826135
• Update Time: 2025-11-01

1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1909320
• 2228799-58-2

• Inchi： 1S/C11H8BrFO3/c12-7-2-1-3-8(13)9(7)11(10(15)16)4-6(14)5-11/h1-3H,4-5H2,(H,15,16)
• InChI Key： MZDCYNMAINGXLV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(C(=O)O)CC(C1)=O)F

Computed Properties

• Exact Mass: 285.96408g/mol
• Monoisotopic Mass: 285.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid

Professional Introduction to 1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic Acid (CAS No. 2228799-58-2)

1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number CAS No. 2228799-58-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered considerable attention due to its structural uniqueness and its potential applications in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in the aromatic ring, combined with the cyclobutane core and the carboxylic acid functionality, makes it a versatile intermediate for various synthetic transformations.

The structural features of 1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid contribute to its reactivity and make it a valuable building block in medicinal chemistry. The bromine atom at the 2-position of the phenyl ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Similarly, the fluorine atom at the 6-position introduces electronic and steric effects that can modulate the biological activity of derived compounds.

The cyclobutane ring in this compound introduces rigidity to the molecular framework, which can influence both the physical properties and the biological interactions of the resulting derivatives. This structural motif is particularly interesting in drug design, as it can enhance binding affinity and selectivity by restricting conformational flexibility. Additionally, the 3-oxocyclobutane moiety, also known as an ester or lactone derivative depending on its tautomerization state, can serve as a precursor for various pharmacologically relevant functional groups.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring both bromine and fluorine substituents. These elements are known to enhance metabolic stability and binding affinity, making them desirable in drug development. For instance, studies have demonstrated that fluorinated aromatic compounds often exhibit improved oral bioavailability and reduced susceptibility to enzymatic degradation. The combination of these features in 1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid positions it as a promising candidate for further investigation.

The carboxylic acid group at the 1-position of the cyclobutane ring provides another point of diversification for medicinal chemists. This functionality can be readily converted into various derivatives, such as amides, esters, or salts, each with distinct biological properties. For example, amide formation can lead to enhanced solubility and improved pharmacokinetic profiles, while esterification might be employed to introduce specific metabolic pathways or target tissues.

The synthesis of 1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid has been reported in several patents and scientific literature. One common approach involves the bromination and fluorination of a suitable precursor aromatic compound followed by cycloaddition or cyclization reactions to introduce the cyclobutane core. Alternatively, directed ortho-metalation strategies have been employed to install both bromine and fluorine substituents with high regioselectivity.

The versatility of this compound is further highlighted by its utility in synthesizing a wide range of biologically active molecules. Researchers have leveraged its structural features to develop inhibitors targeting various enzyme families, including kinases and proteases. These enzymes are often implicated in diseases such as cancer, inflammation, and infectious disorders. By modifying different parts of the molecule, chemists can fine-tune its activity and selectivity to achieve desired therapeutic outcomes.

In conclusion, 1-(2-bromo-6-fluorophenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228799-58-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing novel drugs with improved efficacy and selectivity. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex therapeutic challenges.